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Compound of Interest

Compound Name: Fenfluthrin

Cat. No.: B1232568 Get Quote

This guide provides an in-depth exploration of Fenfluthrin, a synthetic pyrethroid insecticide. It

is designed for researchers, scientists, and professionals in drug development, offering a

detailed overview of its chemical properties, synthesis, mechanism of action, toxicological

profile, and analytical methodologies. This document moves beyond a simple recitation of facts

to explain the underlying scientific principles and experimental rationale, ensuring a thorough

understanding for practical application.

Core Chemical and Physical Properties
Fenfluthrin is a synthetic pyrethroid characterized by its potent insecticidal activity. Its

chemical identity and key physical properties are summarized below.
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Property Value Source

CAS Number 75867-00-4 [1][2]

Molecular Formula C₁₅H₁₁Cl₂F₅O₂ [1]

Molecular Weight 389.15 g/mol [1]

IUPAC Name

(pentafluorophenyl)methyl

(1R,3S)-3-(2,2-

dichloroethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate

[2]

Appearance White to off-white solid [3]

Solubility

Soluble in organic solvents

such as acetone, ethyl acetate,

and cyclohexane.[3][4]

Practically insoluble in water.

Stereochemistry

Fenfluthrin possesses

stereoisomerism, including

geometrical (cis/trans) and

optical isomers, arising from its

cyclopropane ring.

[5]

Molecular Structure:

Caption: Molecular structure of Fenfluthrin.

Synthesis of Fenfluthrin
The synthesis of Fenfluthrin, like other pyrethroids, involves the esterification of a

cyclopropanecarboxylic acid derivative with a corresponding alcohol. A notable and efficient

method for the formal synthesis of Fenfluthrin utilizes a magnesium-prompted C-H

functionalization of polyfluoroarenes.[6][7][8] This approach is advantageous due to its high

selectivity and broad functional group compatibility under mild reaction conditions.
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The key starting material for the acid portion is permethrinic acid, which is crucial for many

commercial pyrethroids.[9] The synthesis of the alcohol moiety can be achieved through the

addition of a polyfluoroaryl carbanion to an aldehyde.

Experimental Protocol: Formal Synthesis via Mg-
Prompted C-H Functionalization
While a detailed, step-by-step protocol for the industrial synthesis of Fenfluthrin is proprietary,

a laboratory-scale formal synthesis can be conceptualized based on published methodologies.

[6][7][10][11] The following protocol outlines a plausible synthetic route. For a detailed

experimental protocol for the synthesis of a similar pyrethroid, cypermethrin, which involves the

esterification of a cyanohydrin, please refer to the supplementary information.[12]

Step 1: Synthesis of Pentafluorobenzyl Alcohol

To a solution of pentafluorobenzene in an anhydrous ether solvent such as tetrahydrofuran

(THF), slowly add a Grignard reagent (e.g., isopropylmagnesium chloride) at room

temperature.

After stirring for a specified period to allow for the formation of the polyfluoroaryl Grignard

reagent, an aldehyde (e.g., formaldehyde or a protected form) is added dropwise at a low

temperature (e.g., 0 °C).

The reaction is quenched with a saturated aqueous solution of ammonium chloride.

The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and

concentrated under reduced pressure.

The crude product is purified by column chromatography to yield pentafluorobenzyl alcohol.

Step 2: Esterification to Form Fenfluthrin

In a reaction vessel, dissolve (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-

carbonyl chloride in an anhydrous solvent such as dichloromethane.
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Add pentafluorobenzyl alcohol to the solution.

A base, such as pyridine or triethylamine, is added to catalyze the reaction and neutralize the

hydrochloric acid byproduct.

The reaction mixture is stirred at room temperature until the reaction is complete, as

monitored by thin-layer chromatography (TLC).

The reaction mixture is washed with dilute acid, water, and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in

vacuo.

The resulting crude Fenfluthrin is purified by column chromatography or recrystallization.

Step 1: Alcohol Synthesis

Step 2: Esterification
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Caption: Synthetic workflow for Fenfluthrin.

Mechanism of Action
Fenfluthrin, like other pyrethroid insecticides, exerts its neurotoxic effects by targeting voltage-

gated sodium channels (VGSCs) in the nervous systems of insects.[3][13] This interaction
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disrupts the normal functioning of nerve cells, leading to paralysis and eventual death of the

insect.

Interaction with Voltage-Gated Sodium Channels
Pyrethroids bind to the VGSCs and modify their gating kinetics.[10] Specifically, they slow the

inactivation and deactivation of the channels, leading to a prolonged influx of sodium ions into

the neuron.[13] This persistent depolarization results in repetitive firing of the nerve, causing

the characteristic "knock-down" effect observed in insects exposed to these compounds.

Modeling studies and experimental data suggest that pyrethroids bind to specific sites on the

sodium channel protein.[1][13] For Fenfluthrin, it is predicted to bind between helices S5II and

S6III of the channel.[1] This binding site is distinct from that of some other pyrethroids, which

may explain differences in their activity spectra and the potential for cross-resistance.
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Caption: Mechanism of action of Fenfluthrin.

Toxicological Profile
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The toxicological profile of pyrethroids is characterized by high toxicity to insects and relatively

lower toxicity to mammals and birds.[3] This selectivity is attributed to several factors, including

differences in metabolism, body temperature, and the sensitivity of sodium channels.

Acute Toxicity
Specific LD₅₀ and LC₅₀ values for Fenfluthrin are not readily available in the public domain.

However, data for structurally similar pyrethroids, such as Cyfluthrin, can provide an indication

of its potential toxicity. It is crucial to note that toxicity can vary significantly between different

pyrethroids.[7]

Related

Compound
Test Organism

Route of

Exposure
LD₅₀ / LC₅₀ Source

Cyfluthrin Rat Oral 12.5 - 300 mg/kg [4]

Cyfluthrin Rat Dermal >5 g/kg [4]

Cyfluthrin Rat Inhalation (4h) 469 g/m³ [4]

Deltamethrin Rat Oral

30 - >5000

mg/kg (vehicle

dependent)

[14]

Deltamethrin Rabbit Dermal >2000 mg/kg [14]

Permethrin
Freshwater Fish

(Rainbow Trout)
Aquatic

0.62 µg/L (96h

LC₅₀)
[15]

Permethrin

Freshwater

Invertebrates

(Daphnia magna)

Aquatic
0.6 µg/L (48h

EC₅₀)

LD₅₀ (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.

[16][17][18] LC₅₀ (Lethal Concentration, 50%) is the concentration of a substance in air or water

that is lethal to 50% of a test population.[17]

Environmental Fate
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The environmental persistence of pyrethroids is a key consideration for their use. They are

generally characterized by strong adsorption to soil and sediment, which limits their mobility in

the environment.[1][19]

Soil: Pyrethroids are relatively immobile in soil due to their high affinity for organic matter.[1]

The half-life of pyrethroids in soil can vary widely depending on factors such as soil type,

temperature, and microbial activity. For instance, the soil half-life of bifenthrin, another

pyrethroid, ranges from 122 to 345 days.[1] The half-life of cyfluthrin in soil has been

reported to be between 24.8 and 34.8 days.[8]

Water: In aquatic environments, pyrethroids tend to partition from the water column to

sediment.[20] They can undergo degradation through hydrolysis and photolysis.[6][20] The

rate of hydrolysis is often pH-dependent, with faster degradation under alkaline conditions.

[20][21][22] Photolysis, or degradation by sunlight, can also be a significant pathway for the

breakdown of pyrethroids in water.[6][20][23] The half-life of metofluthrin, a related

pyrethroid, due to photolysis in water is between 1.1 and 3.4 days.[20][22]

Analytical Methodologies
The detection and quantification of Fenfluthrin residues in various matrices, such as food and

environmental samples, are crucial for ensuring food safety and monitoring environmental

contamination. Gas chromatography (GC) is a commonly employed technique for the analysis

of pyrethroids.[24][25][26]

Sample Preparation and Extraction
A common sample preparation technique for the analysis of pesticide residues in food matrices

is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[27] This method

involves an extraction with an organic solvent (e.g., acetone or acetonitrile) followed by a

partitioning step and cleanup using solid-phase extraction (SPE).[4][28]

Experimental Protocol: Analysis of Pyrethroids in Vegetables by GC-MS

The following is a generalized protocol for the analysis of pyrethroid residues in vegetable

samples.[4][24][26]

Sample Homogenization: A representative sample of the vegetable is homogenized.
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Extraction: A known weight of the homogenized sample is extracted with a suitable solvent,

such as acetone, often with the aid of sonication.[4][28]

Partitioning: The extract is partitioned with a mixture of ethyl acetate and cyclohexane.[4]

Cleanup: The organic extract is passed through a cleanup cartridge, such as Florisil, to

remove interfering matrix components.[4]

Concentration: The cleaned-up extract is concentrated to a small volume under a gentle

stream of nitrogen.

Analysis: The final extract is analyzed by gas chromatography-mass spectrometry (GC-MS).

Instrumental Analysis
GC coupled with an electron capture detector (ECD) or a mass spectrometer (MS) is the

preferred method for the analysis of pyrethroids.[4][24] GC-MS provides high sensitivity and

selectivity, allowing for the accurate identification and quantification of Fenfluthrin at low

concentrations.

Typical GC-MS Parameters:

Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., 5%

phenyl-methylpolysiloxane).[24]

Injector: Split/splitless injector.

Oven Temperature Program: A temperature gradient is used to separate the different

components of the sample.

Carrier Gas: Helium or hydrogen.

Detector: Mass spectrometer operated in electron impact (EI) ionization mode, often in

selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[24]
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Caption: Analytical workflow for Fenfluthrin residue analysis.

Applications and Target Pests
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Fenfluthrin is a broad-spectrum insecticide effective against a wide range of agricultural and

household pests.[3] Its rapid knockdown effect makes it a valuable tool in integrated pest

management (IPM) programs.[9]

Information on specific target pests for Fenfluthrin-containing products can often be found on

the product labels.[2][29] Due to the development of resistance in some pest populations to

pyrethroids, it is important to follow resistance management strategies, such as rotating

insecticides with different modes of action.[9][22]

Commonly Targeted Pests by Pyrethroids:

Aphids[21][30]

Beetles[21][30]

Caterpillars[21]

Moths[30]

Flies[30]

Mosquitoes[30]

Cockroaches[30]

Ants[30]

Conclusion
Fenfluthrin is a potent synthetic pyrethroid insecticide with a well-defined mechanism of action

targeting the voltage-gated sodium channels of insects. Its synthesis can be achieved through

efficient chemical routes, and robust analytical methods are available for its detection in various

matrices. While specific toxicological and environmental fate data for Fenfluthrin are limited in

the public literature, information from structurally related pyrethroids provides valuable insights.

As with all pesticides, responsible use in accordance with label instructions and integrated pest

management principles is essential to maximize efficacy and minimize potential non-target

effects and the development of resistance. Further research into the specific toxicological and
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environmental properties of Fenfluthrin would be beneficial for a more complete risk

assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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